N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide

• IUPAC Name: N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C26H24FN3O2S/c1-18-6-2-3-7-21(18)26(32)28-14-15-30-16-24(22-8-4-5-9-23(22)30)33-17-25(31)29-20-12-10-19(27)11-13-20/h2-13,16H,14-15,17H2,1H3,(H,28,32)(H,29,31)
• InChI Key: HFYZXTUXRTWTMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C26H24FN3O2S
• Molecular Weight: 461.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluoroanilino group, a sulfanylindol group, and a benzamide group. These groups suggest that the compound might have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The fluoroanilino group, for example, would likely contribute to the compound’s polarity and could affect its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility, melting point, and boiling point would all be affected by the types of functional groups present in the molecule.

Scientific Research Applications

Antimicrobial Activity

Research has shown that fluorobenzamides, including compounds structurally related to N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide, exhibit promising antimicrobial activity. These compounds have been synthesized using microwave methods and evaluated against a variety of bacterial and fungal strains. The presence of a fluorine atom in these compounds significantly enhances their antimicrobial efficacy (Desai, Rajpara, & Joshi, 2013).

Insecticide Development

Flubendiamide, a compound with a novel chemical structure that includes elements similar to N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide, has shown exceptional insecticidal activity, particularly against lepidopterous pests. This compound's unique structure, which includes a heptafluoroisopropyl group and a sulfonylalkyl group, contributes to its strong efficacy and safety for non-target organisms (Tohnishi et al., 2005).

Cardiovascular Disease Research

Studies have explored the use of fluorobenzamide derivatives for imaging endothelin subtype-A receptor (ET-A) in cardiovascular diseases. These compounds, including those similar to N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide, have been used in PET tracers for noninvasive imaging of ET-A expression in the heart, providing insights into the role and efficacy of ET-A targeted drug treatment in cardiovascular conditions (Higuchi et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects.